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Compound of Interest

5-Chlorosulfonyl-2-
Compound Name:

methoxybenzoic Acid-d3

Cat. No.: B127328

Technical Guide: 5-Chlorosulfonyl-2-
methoxybenzoic Acid-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and analytical methods for 5-Chlorosulfonyl-2-methoxybenzoic Acid-d3. This isotopically
labeled compound is a key intermediate in the synthesis of pharmacologically active molecules,
most notably S-(-)-Sulpiride.

Core Chemical Properties

5-Chlorosulfonyl-2-methoxybenzoic Acid-d3 is a deuterated analog of 5-Chlorosulfonyl-2-
methoxybenzoic acid. The deuterium labeling provides a valuable tool for researchers in
metabolic studies and as an internal standard in mass spectrometry.

Table 1: Chemical and Physical Properties of 5-Chlorosulfonyl-2-methoxybenzoic Acid-d3
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Property Value Source

) 5-Chlorosulfonyl-2-(methoxy-
Chemical Name o N/A
d3)benzoic acid

CAS Number 123958-84-9 [1]
Molecular Formula CsHaD3CIOsS [1]
Molecular Weight 253.67 g/mol [1]
Appearance White Solid [1]
Storage Conditions 2-8°C Refrigerator [1]

Not available for deuterated
] ] compound. The non-
Melting Point N/A
deuterated analog has a

melting point of 96-97°C.

Boiling Point Not available N/A
Solubility Not available N/A
pKa Not available N/A

Analytical Data

The primary analytical techniques for the characterization of 5-Chlorosulfonyl-2-
methoxybenzoic Acid-d3 are Nuclear Magnetic Resonance (NMR) and Mass Spectrometry
(MS).

Table 2: Analytical Data for 5-Chlorosulfonyl-2-methoxybenzoic Acid-d3
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Technique Observed Data Interpretation

Absence of a signal in the ) )
Confirms the deuteration of the

1H NMR typical range for a methoxy
methoxy group.
group.
Consistent with the molecular
LC-MS m/z of [M+H]* weight of the deuterated

compound.

Synthesis and Experimental Protocols

The synthesis of 5-Chlorosulfonyl-2-methoxybenzoic Acid-d3 involves the deuteration of a
suitable precursor followed by chlorosulfonation. While a specific detailed protocol for the
deuterated compound is not readily available in the public domain, the following represents a
likely synthetic route based on established chemical principles and available information on the
synthesis of the non-deuterated analog and related deuteration techniques.

Experimental Protocol: Synthesis of 5-Chlorosulfonyl-2-
methoxybenzoic Acid-d3

Step 1: Deuteromethylation of a Salicylic Acid Derivative (Hypothetical)

A suitable starting material, such as a protected 2-hydroxy-5-chlorosulfonylbenzoic acid, would
be reacted with a deuterated methylating agent (e.g., deuterated dimethyl sulfate, (CD3)2S0a)
in the presence of a base (e.g., sodium hydroxide) in an appropriate solvent (e.g., acetone).
The reaction would be monitored by a suitable technique like thin-layer chromatography (TLC)
or liquid chromatography-mass spectrometry (LC-MS) to ensure the completion of the
deuteromethylation.

Step 2: Chlorosulfonation of 2-methoxybenzoic acid-d3
This step is based on the known procedure for the non-deuterated analog.

o To a stirred mixture of dichloroethane, 2-methoxybenzoic acid-d3, and sodium chloride, add
chlorosulfonic acid dropwise over several hours at a controlled temperature (e.g., 20°C).

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b127328?utm_src=pdf-body
https://www.benchchem.com/product/b127328?utm_src=pdf-body
https://www.benchchem.com/product/b127328?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

 After the addition is complete, the reaction mixture is warmed (e.g., to 40°C and then to 65-
70°C) and maintained at this temperature for an extended period (e.g., 17 hours) to ensure

complete reaction.

o Upon completion, the reaction mixture is cooled and then carefully poured into ice water to

precipitate the product.

e The resulting solid, 5-Chlorosulfonyl-2-methoxybenzoic Acid-d3, is collected by filtration,

washed with cold water, and dried.
Purification:

The crude product can be purified by recrystallization from a suitable solvent system to obtain
the desired purity.

Application in Drug Synthesis

The primary application of 5-Chlorosulfonyl-2-methoxybenzoic Acid-d3 is as a key
intermediate in the synthesis of S-(-)-Sulpiride, a selective dopamine D2 and D3 receptor
antagonist used as an antipsychotic and antidepressant. The use of the deuterated
intermediate allows for the preparation of isotopically labeled S-(-)-Sulpiride, which is a
valuable tool in pharmacokinetic and metabolic studies.

Logical Relationship: Synthesis of S-(-)-Sulpiride
The following diagram illustrates the role of 5-Chlorosulfonyl-2-methoxybenzoic Acid-d3 in

the synthetic pathway of S-(-)-Sulpiride.
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Synthetic Pathway of S-(-)-Sulpiride
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Caption: Synthetic pathway of S-(-)-Sulpiride from 2-Methoxybenzoic acid-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b127328#chemical-properties-of-5-chlorosulfonyl-2-
methoxybenzoic-acid-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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